3-Amino-4-imino-3,4-dihydro-1H-quinazoline-2-thione

• IUPAC Name: 3,4-diaminoquinazoline-2-thione
• InChI: InChI=1S/C8H8N4S/c9-7-5-3-1-2-4-6(5)11-8(13)12(7)10/h1-4H,9-10H2
• InChI Key: DRICAGNNBBKCCF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N(C(=S)N=C2C=C1)N)N
• Molecular Formula: C8H8N4S
• Molecular Weight: 192.24 g/mol

Description

“3-Amino-4-imino-3,4-dihydro-1H-quinazoline-2-thione” is a chemical compound with the molecular formula C8H8N4S. It belongs to the class of quinazolinones, which are heterocyclic compounds formed by the fusion of a benzene ring with a 2-pyrimidinone ring.

Synthesis Analysis

The synthesis of quinazolinone derivatives often starts from anthranilic acid derivatives. For instance, 3-phenyl-2-thioxo-2,3-dihydro-1H-quinazolin-4-one was synthesized by refluxing a mixture of 2-aminobenzoic acid and phenyl isothiocyanate, followed by thiation of the produced compound with phosphorus pentasulphide in boiling anhydrous pyridine.

Molecular Structure Analysis

The molecular structure of “3-Amino-4-imino-3,4-dihydro-1H-quinazoline-2-thione” can be inferred based on its molecular formula C8H8N4S. The compound contains a quinazolinone core, which is a fused ring structure consisting of a benzene ring and a 2-pyrimidinone ring.

Chemical Reactions Analysis

Quinazolinones exhibit marked polarization of the 3,4-double bond, which is reflected in their reactions. The first quinazolinone derivative was synthesized in 1869 by the reaction of cyanogens with anthranilic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-Amino-4-imino-3,4-dihydro-1H-quinazoline-2-thione” can be inferred from its molecular structure. It has an average mass of 192.241 Da and a monoisotopic mass of 192.046967 Da.

Scientific Research Applications

Antibacterial Activity

• Quinazoline derivatives have been investigated for their antibacterial properties. Researchers have synthesized various 3H-quinazolin-4-one derivatives, including those derived from 3-phenylquinazoline-2,4(1H,3H)-dithione. .

Mechanism of Action

Target of Action

3-Amino-4-imino-3,4-dihydro-1H-quinazoline-2-thione, also known as 3,4-diaminoquinazoline-2-thione, is a derivative of quinazolinone . Quinazolinone derivatives have been found to exhibit a wide range of pharmacological activities, including antibacterial, antifungal, and anticancer effects . .

Mode of Action

Quinazolinone derivatives are known to interact with various biological targets, leading to their diverse pharmacological effects .

Biochemical Pathways

Quinazolinone derivatives have been found to exhibit a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Quinazolinone derivatives have been found to exhibit antibacterial, antifungal, and anticancer activities , suggesting that they may have a variety of effects at the molecular and cellular levels.

Future Directions

Quinazolinones have attracted significant interest due to their wide range of biological activities. Future research may focus on synthesizing new derivatives of quinazolinones and investigating their biological activities. Additionally, the development of more efficient and environmentally friendly synthetic methods for quinazolinones could also be a focus of future research.